Cas no 2098071-63-5 (3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide)

• Product Name: 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide
• CAS No: 2098071-63-5
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 5045386
• Update Time: 2025-06-07

3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-(pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide
• 3-(5-pyridin-3-yl-1H-pyrazol-4-yl)propanimidamide
• 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide

• Inchi： 1S/C11H13N5/c12-10(13)4-3-9-7-15-16-11(9)8-2-1-5-14-6-8/h1-2,5-7H,3-4H2,(H3,12,13)(H,15,16)
• InChI Key： PQNWLYCIKTZWMT-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC=CC=2)=C(C=N1)CCC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• XLogP3: 0
• Topological Polar Surface Area: 91.4

Additional information on 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide

Professional Introduction to Compound with CAS No. 2098071-63-5 and Product Name: 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide

The compound with the CAS number 2098071-63-5 and the product name 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both pyridine and pyrazole moieties in its framework suggests a high degree of structural complexity, which is often associated with enhanced biological activity and specificity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Heterocycles, such as pyridine and pyrazole, are known for their ability to form stable complexes with biological targets, making them invaluable in the design of novel drugs. The compound 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide exemplifies this trend by integrating these key heterocyclic units into a single molecule. This structural design not only enhances its pharmacological properties but also opens up new avenues for research and development.

The pyridine moiety is a common feature in many bioactive molecules due to its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. In the context of this compound, the pyridin-3-yl group specifically contributes to its binding affinity by forming stable interactions with receptor sites. Similarly, the pyrazol unit is known for its role in modulating enzyme activity and receptor binding. The combination of these two heterocycles in 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide creates a multifaceted pharmacophore that can potentially target multiple disease pathways.

Recent studies have highlighted the importance of propanimidamide derivatives in drug discovery. Propanimidamides are known for their versatility in modulating biological processes, including enzyme inhibition and receptor antagonism. The presence of the imidamide group in 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide suggests that it may exhibit similar pharmacological effects. This compound has been investigated for its potential role in treating various diseases, including inflammatory disorders and neurological conditions. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug development. The combination of pyridine, pyrazole, and propanimidamide moieties provides a rich platform for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is particularly valuable in the context of structure-based drug design, where small changes in molecular structure can significantly impact pharmacological properties. The compound's ability to interact with multiple targets makes it an attractive candidate for developing multi-target drugs, which are increasingly recognized for their therapeutic efficacy.

The synthesis of 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide involves a series of well-established organic reactions that highlight the synthetic prowess of modern pharmaceutical chemistry. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functionalization to introduce the pyridine moiety. Subsequent steps involve the incorporation of the propanimidamide group, resulting in the final target molecule. Each step in this synthesis is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

From a computational chemistry perspective, 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided valuable insights into how the compound interacts with receptors and enzymes at a molecular level. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers have been able to predict the binding affinities and mechanisms of action of this compound. This information is crucial for guiding further experimental work and optimizing its pharmacological properties.

In conclusion, 3-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)propanimidamide (CAS No. 2098071-63-5) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential therapeutic applications. The integration of key heterocyclic units such as pyridine, pyrazole, and propanimidamide makes this compound a versatile scaffold for drug development. Its potential role in treating various diseases, coupled with its synthetic accessibility, positions it as a promising candidate for further research and clinical investigation.